Cas no 67469-03-8 (1-(2-amino-1H-benzimidazol-5-yl)-Ethanone)

• Product Name: 1-(2-amino-1H-benzimidazol-5-yl)-Ethanone
• CAS No: 67469-03-8
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 1057553
• PubChem ID: 20393001
• Update Time: 2025-04-20

1-(2-amino-1H-benzimidazol-5-yl)-Ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-amino-1H-benzimidazol-5-yl)-Ethanone
• Ethanone, 1-(2-amino-1H-benzimidazol-5-yl)- (9CI)
• 5-Acetyl-2-aminobenzimidazol
• 5-Acetyl-2-aminobenzimidazole
• AKOS006310212
• 1-(2-amino-1H-1,3-benzodiazol-5-yl)ethan-1-one
• EN300-8086908
• SCHEMBL725577
• 67469-03-8
• G50591
• 1-(2-amino-1H-benzo[d]imidazol-5-yl)ethanone
• DB-275945
• Ethanone, 1-(2-amino-1H-benzimidazol-5-yl)-

• Inchi： 1S/C9H9N3O/c1-5(13)6-2-3-7-8(4-6)12-9(10)11-7/h2-4H,1H3,(H3,10,11,12)
• InChI Key： ASVPUUDJBLBNEH-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC2=C(C=1)NC(N)=N2

Computed Properties

• Exact Mass: 175.07500
• Monoisotopic Mass: 175.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 71.8A^2

Experimental Properties

• PSA: 71.77000
• LogP: 1.92890